Cas no 1861041-60-2 (1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro-)

• Product Name: 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro-
• CAS No: 1861041-60-2
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5938262
• PubChem ID: 126976734
• Update Time: 2025-06-09

1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro-
• 1861041-60-2
• 2-(1-ethyl-1H-imidazol-4-yl)-2,2-difluoroacetic acid
• EN300-1138236
• 2-(1-ethyl-1H-imidazol-4-yl)-2,2-difluoroaceticacid

• Inchi： 1S/C7H8F2N2O2/c1-2-11-3-5(10-4-11)7(8,9)6(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： JWXLMUAMXOIUPV-UHFFFAOYSA-N
• SMILES： C(C1N=CN(CC)C=1)(F)(F)C(=O)O

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 369.2±37.0 °C(Predicted)
• pka: 0.63±0.10(Predicted)

Additional information on 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro-

Chemical Profile of 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro- (CAS No. 1861041-60-2)

1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro-, identified by its Chemical Abstracts Service Number (CAS No. 1861041-60-2), is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, which is well-known for its broad range of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of ethyl and difluoro substituents, contribute to its unique chemical properties and potential therapeutic applications.

The imidazole ring in 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro serves as a core scaffold that mimics natural imidazole derivatives found in biological systems. This structural motif is commonly observed in various bioactive molecules, including antifungal agents, antiviral drugs, and anticancer compounds. The acetic acid side chain at the 4-position and the ethyl group at the α-position further enhance the compound's interactability with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of fluorinated imidazoles with high accuracy. Studies have shown that the introduction of fluorine atoms can significantly modulate the electronic and steric properties of a molecule, leading to improved metabolic stability and bioavailability. In the case of 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro, the dual fluorination at the α-position is particularly noteworthy, as it may enhance lipophilicity while maintaining solubility, a critical balance for drug-like properties.

The ethylation at the α-position of the imidazole ring introduces an additional layer of structural complexity that can influence both receptor binding and metabolic pathways. This modification has been explored in various drug candidates to improve pharmacological activity and reduce off-target effects. For instance, ethyl-substituted imidazoles have been reported to exhibit enhanced binding to certain enzyme targets due to increased hydrophobic interactions. The combination of ethyl and difluoro groups in 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro may thus contribute to its potential as a lead compound for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that fluorinated imidazoles may serve as effective scaffolds for developing treatments against resistant pathogens and chronic diseases. For example, studies have demonstrated that certain fluorinated imidazoles exhibit potent antiviral activity by inhibiting viral protease enzymes or interfering with viral replication cycles. The unique structural features of 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro make it a valuable asset in the search for novel antiviral drugs.

In addition to its antiviral potential, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Imidazole derivatives are known to interact with various inflammatory mediators and signaling cascades, making them attractive candidates for anti-inflammatory therapies. The specific modifications present in 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro may enhance its ability to modulate key inflammatory enzymes such as COX or LOX pathways without significant side effects.

The synthesis of 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic challenge but also showcase the growing sophistication in pharmaceutical chemistry.

Evaluation of 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro's pharmacological profile has been conducted through both in vitro and in vivo assays. In vitro studies have focused on assessing its interaction with target enzymes and receptors using biochemical assays. Initial results suggest that this compound exhibits moderate affinity for certain protein targets while maintaining selectivity over off-target proteins. Further characterization through X-ray crystallography or NMR spectroscopy could provide deeper insights into its binding mechanism.

In vivo studies have begun to explore the efficacy and safety profile of this compound in animal models. Preliminary findings indicate that 1H-Imidazole-4-acetic acid, 1-ethyl-α,α-difluoro demonstrates acceptable bioavailability following oral administration and exhibits minimal toxicity at tested doses. These results are encouraging for advancing this compound into clinical trials for therapeutic applications.

The development pipeline for fluorinated imidazoles continues to expand with increasing evidence supporting their therapeutic potential. Companies and academic institutions are investing heavily in discovering new derivatives with improved pharmacological profiles. The unique structure of 1H-imidazoleacetic acid derivative (CAS No:1861041602) positions it as a key intermediate in this effort toward next-generation pharmaceuticals.

Future research directions include exploring structure-based drug design strategies to optimize the pharmacokinetic properties further while maintaining biological activity against disease targets such as kinases or proteases implicated in cancer progression or inflammatory disorders like rheumatoid arthritis.